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Compound of Interest

Compound Name: 1,2-Dilinoleoylglycerol-d5

Cat. No.: B15598824

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dilinoleoylglycerol-d5 was identified.
The following information is compiled from data on structurally similar compounds, including
glycerol and non-deuterated diacylglycerols. This guide is intended for informational purposes
for laboratory research use only and does not constitute a formal SDS.

Chemical and Physical Properties

1,2-Dilinoleoylglycerol-d5 is a deuterated form of 1,2-Dilinoleoylglycerol, a diacylglycerol
containing two linoleic acid chains. While specific experimental data for the deuterated
compound is limited, the physical and chemical properties are expected to be very similar to its
non-deuterated counterpart.

Table 1: Physical and Chemical Properties of 1,2-Dilinoleoyl-sn-glycerol (Analogue)
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Property Value Source

Molecular Formula C39H6805 PubChem

Molecular Weight 617.0 g/mol PubChem

Physical Description Solid Human Metabolome Database

[(2S)-3-hydroxy-2-[(9Z,122)-
octadeca-9,12-

IUPAC Name PubChem
dienoylloxypropyl] (92,122)-

octadeca-9,12-dienoate

Hazard Identification and Safety Precautions

Based on the safety data sheets of similar glycerolipids and glycerol, 1,2-Dilinoleoylglycerol-
d5 is not classified as a hazardous substance or mixture.[1][2][3] However, as with any
chemical, appropriate laboratory safety practices should be followed. The toxicological
properties have not been thoroughly investigated.[1]

Table 2: Hazard Information and Precautionary Statements
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Hazard Classification Precautionary Measures

To the best of our knowledge,
the chemical, physical, and

Acute Toxicity Not Classified toxicological properties have
not been thoroughly

investigated.[1]

Generally, the product does

Skin Corrosion/Irritation Not Classified o )

not irritate the skin.[2]

Rinse opened eye for several
Serious Eye Damage/Irritation Not Classified minutes under running water.

[2]

No ingredient of this product
present at levels greater than
) o or equal to 0.1% is identified » ]
Carcinogenicity _ No specific measures required.
as a probable, possible or
confirmed human carcinogen

by IARC, NTP, or OSHA.[1][3]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of 1,2-Dilinoleoylglycerol-
d5 and ensuring laboratory safety.

Experimental Protocol: Standard Handling and Storage

e Engineering Controls: Use in a well-ventilated area. Emergency eye wash fountains and
safety showers should be available in the immediate vicinity of use or handling.[4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear protective gloves and a lab coat. Dispose of contaminated gloves
after use.[4]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/sial/g6279
https://cdn.caymanchem.com/cdn/msds/41987m.pdf
https://cdn.caymanchem.com/cdn/msds/41987m.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/g6279
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/L2376
https://www.benchchem.com/product/b15598824?utm_src=pdf-body
https://www.benchchem.com/product/b15598824?utm_src=pdf-body
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: Not typically required for small quantities in a well-ventilated area.

o Storage: Store in a tightly sealed container in a cool, dry place. Some related compounds
are noted to be hygroscopic and sensitive to air and light.[1][3] Recommended storage is
often at -20°C.

o Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of the workday.

Stability and Reactivity

Table 3: Stability and Reactivity Data

Parameter Information

No data available for the deuterated compound.
Reactivity Nonreactive under normal conditions for similar

compounds.[4]

Stable under recommended storage conditions.

Chemical Stability [4]

Possibility of Hazardous Reactions None under normal processing.[4]

- ] Incompatible materials, excess heat, and
Conditions to Avoid o
exposure to moist air or water.[4]

Incompatible Materials Strong oxidizing agents, strong bases.[4]

B Oxides of carbon and potentially irritating and
Hazardous Decomposition Products ] )
toxic gases/fumes upon combustion.[4]

Toxicological Information

Detailed toxicological studies on 1,2-Dilinoleoylglycerol-d5 are not available. The information
below is based on glycerol, a primary component.

Table 4: Acute Toxicity Data for Glycerol (Analogue)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.sigmaaldrich.com/HK/zh/sds/sial/g6279
https://www.sigmaaldrich.com/SG/en/sds/SIGMA/L2376
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-g/S25342A.pdf
https://www.benchchem.com/product/b15598824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Route Species Value

Oral LD50 Rat 12,600 mg/kg[4]

> 570 mg/ms (1-hour

Inhalation LC50 Rat
exposure)[4]

Biological Role and Signaling Pathways

1,2-Diacylglycerols, such as 1,2-Dilinoleoylglycerol, are important signaling molecules that can
be produced from the hydrolysis of phospholipids like phosphatidylinositol 4,5-bisphosphate
(PIP2). They are known activators of protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: 1,2-Dilinoleoylglycerol-d5 Safety
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598824+#1-2-dilinoleoylglycerol-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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